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Compound of Interest

Compound Name: AT7867

Cat. No.: B1666108 Get Quote

AT7867 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the use, storage, and handling of AT7867.

Frequently Asked Questions (FAQs)
Q1: What is the recommended method for storing AT7867?

A1: Proper storage of AT7867 is crucial to maintain its stability and activity. For the solid

compound, it is recommended to store it at -20°C. Once dissolved, stock solutions should be

aliquoted and stored in tightly sealed vials at -20°C.[1]

Q2: How long can I store AT7867?

A2: As a solid, AT7867 can be stored for up to six months when kept at -20°C in a tightly

sealed vial.[1] Stock solutions are generally usable for up to one month when stored at -20°C.

[1] It is best practice to prepare fresh solutions for experiments whenever possible.[1]

Q3: What are the best solvents for dissolving AT7867?

A3: AT7867 is soluble in DMSO and ethanol. For example, it can be dissolved in DMSO at a

concentration of up to 100 mM (37.43 mg/mL) and in ethanol up to 10 mM (3.74 mg/mL).

Q4: Is there any information on the degradation of AT7867?
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A4: While specific degradation pathways of AT7867 are not extensively detailed in publicly

available literature, adherence to the recommended storage conditions is critical to prevent

potential chemical degradation. Instability can be inferred from improper storage, such as

prolonged exposure to room temperature, light, or extended storage in solution. To ensure the

compound's integrity, it is imperative to follow the storage guidelines provided by the supplier.

Q5: What is the primary mechanism of action for AT7867?

A5: AT7867 is a potent, ATP-competitive inhibitor of the serine/threonine-specific protein kinase

Akt (also known as protein kinase B or PKB) and p70S6 kinase (p70S6K).[2][3] It has been

shown to inhibit Akt1, Akt2, and Akt3 isoforms, as well as Protein Kinase A (PKA). By inhibiting

these kinases, AT7867 can modulate downstream signaling pathways involved in cell

proliferation, metabolism, and survival.

Storage and Handling Recommendations
To ensure the longevity and efficacy of AT7867, please adhere to the following storage and

handling guidelines.

Parameter Recommendation Source

Storage Temperature (Solid) -20°C

Storage Temperature

(Solution)
-20°C (in aliquots) [1]

Shelf Life (Solid) Up to 6 months [1]

Shelf Life (Solution) Up to 1 month [1]

Recommended Solvents DMSO, Ethanol

Handling Precautions

Avoid inhalation, and contact

with eyes and skin. Use in a

well-ventilated area.

[4]

Signaling Pathway
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AT7867 primarily targets the PI3K/Akt/mTOR signaling pathway, which is crucial for regulating

cell growth, proliferation, and survival. As an inhibitor of Akt and p70S6K, AT7867 blocks

downstream signaling events.
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AT7867 inhibits Akt and p70S6K in the PI3K/Akt/mTOR pathway.
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Experimental Protocols
Protocol 1: Preparation of AT7867 Stock Solution

Warm the Vial: Allow the vial of solid AT7867 to equilibrate to room temperature for at least

60 minutes before opening.[1]

Solvent Addition: Add the appropriate volume of high-purity, anhydrous DMSO or ethanol to

the vial to achieve the desired stock concentration (e.g., 10 mM).

Dissolution: Gently vortex or sonicate the vial until the compound is completely dissolved.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in tightly sealed vials.

Storage: Store the aliquots at -20°C.

Protocol 2: Treatment of Cells with AT7867

Cell Seeding: Plate cells at the desired density in appropriate culture vessels and allow them

to adhere and grow for 24 hours.

Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the

AT7867 stock solution. Dilute the stock solution to the final desired concentration in fresh,

pre-warmed cell culture medium.

Cell Treatment: Remove the existing medium from the cells and replace it with the medium

containing the desired concentration of AT7867.

Incubation: Incubate the cells for the desired experimental duration under standard cell

culture conditions.

Downstream Analysis: Following incubation, harvest the cells for downstream applications

such as Western blotting, proliferation assays, or cell cycle analysis.

Troubleshooting Guide
This guide addresses common issues that may arise during experiments with AT7867.
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Troubleshooting common issues with AT7867 experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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